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Compound of Interest

Compound Name:
N,N-Diethylpiperazine-1-

carboxamide

Cat. No.: B090361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for N,N-Diethylpiperazine-1-carboxamide. The following

sections detail the known hazards, precautionary measures, and emergency procedures to

ensure its safe use in a laboratory and research environment.

Chemical Identification and Physical Properties
N,N-Diethylpiperazine-1-carboxamide is a chemical compound with the following identifiers

and properties.

Property Value Source

IUPAC Name
N,N-diethylpiperazine-1-

carboxamide
[1]

Synonyms
1-Piperazinecarboxamide,

N,N-diethyl-
[1]

CAS Number 119-54-0 [1]

Molecular Formula C9H19N3O [1]

Molecular Weight 185.27 g/mol [1]
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Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), N,N-Diethylpiperazine-1-carboxamide is classified as a hazardous substance.[1]

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

Signal Word: Warning[1]

Pictogram:

alt text

Toxicological Information
While specific quantitative toxicological data such as LD50 values for N,N-Diethylpiperazine-
1-carboxamide are not readily available in the public domain, the GHS classification indicates

a significant potential for acute toxicity through oral, dermal, and inhalation routes.[1] Further

toxicological studies may be required to establish a complete profile.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials.

The hydrochloride salt of this compound is typically stored at 2-8°C.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling N,N-
Diethylpiperazine-1-carboxamide:

PPE Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing.

Respiratory Protection
Use a NIOSH-approved respirator with an

appropriate cartridge if inhalation risk exists.

First-Aid Measures
In case of exposure, follow these first-aid procedures. The following recommendations are

based on general principles for handling hazardous chemicals and information for a structurally
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similar compound, 4-benzyl-N,N-diethylpiperazine-1-carboxamide.[3]

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
In the event of a fire involving N,N-Diethylpiperazine-1-carboxamide, the following measures

should be taken, based on guidance for a similar compound.[3]

Aspect Procedure

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
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For accidental spills or releases, follow these procedures based on guidance for a similar

compound.[3]

Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Experimental Workflows and Logical Relationships
To ensure safety during the handling and use of N,N-Diethylpiperazine-1-carboxamide, a

structured workflow and risk assessment process should be followed. The diagrams below

illustrate these general procedures.
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Caption: A general workflow for the safe laboratory handling of hazardous chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b090361?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Hazards
(Toxicity, Reactivity, etc.)

Assess Risks
(Exposure Routes, Likelihood)

Implement Control Measures
(Engineering, Administrative, PPE)

Review and Monitor
Effectiveness of Controls

Document Risk
Assessment

Adjust if
Necessary

Click to download full resolution via product page

Caption: A logical process for conducting a chemical risk assessment in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Diethylpiperazine-1-carboxamide | C9H19N3O | CID 67067 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b090361?utm_src=pdf-body-img
https://www.benchchem.com/product/b090361?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://www.chemscene.com/product/20127-99-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 75529-71-4 Name: [xixisys.com]

To cite this document: BenchChem. [N,N-Diethylpiperazine-1-carboxamide: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090361#n-n-diethylpiperazine-1-carboxamide-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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